Cas no 2138143-52-7 ({3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine)

• Product Name: {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine
• CAS No: 2138143-52-7
• MF: C₁₀H₂₂F₂N₂
• MW: 208.291889667511
• CID: 5961569
• PubChem ID: 165836905
• Update Time: 2025-10-28

{3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-788276
• 2138143-52-7
• {3-[(butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine
• {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

• Inchi： 1S/C10H22F2N2/c1-5-9(3)14(4)8-10(11,12)7-13-6-2/h9,13H,5-8H2,1-4H3
• InChI Key： INLNCNYLLICSHT-UHFFFAOYSA-N
• SMILES： FC(CNCC)(CN(C)C(C)CC)F

Computed Properties

• Exact Mass: 208.17510503g/mol
• Monoisotopic Mass: 208.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Additional information on {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

Compound CAS No 2138143-52-7: {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

The compound with CAS number 2138143-52-7, known as {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorinated propyl group and a substituted amino group, making it a valuable compound for research and development in the field of organic chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and stability. The presence of two fluorine atoms in the 2,2-difluoropropyl group of this compound suggests that it may exhibit similar advantageous properties. Researchers have explored the synthesis of such compounds using various methodologies, including nucleophilic substitution and amine alkylation, to optimize their production processes and improve yields.

The structural complexity of {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine makes it an interesting candidate for studying stereochemistry and conformational analysis. Recent advancements in computational chemistry have enabled scientists to predict the most stable conformations of this molecule, which is crucial for understanding its reactivity and potential interactions with biological systems.

In terms of application, this compound has shown promise in preliminary studies as a precursor for more complex molecules with potential therapeutic applications. Its ability to act as a versatile building block in organic synthesis has been demonstrated in several research papers published in reputable journals over the past year. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel kinase inhibitors.

The synthesis of {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine involves multiple steps, each requiring precise control over reaction conditions to ensure high purity and yield. Recent innovations in catalytic processes have significantly improved the efficiency of these reactions, making large-scale production more feasible. This has opened up new opportunities for its use in both academic research and industrial applications.

Moreover, the environmental impact of synthesizing such compounds has become a focal point in recent research. Scientists are increasingly adopting green chemistry principles to minimize waste and reduce the environmental footprint of chemical manufacturing processes. The synthesis of this compound is no exception, with researchers exploring alternative solvents and catalysts that are both eco-friendly and cost-effective.

In conclusion, the compound with CAS number 2138143-52-7, or {3-[(Butan-2-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine, represents a significant advancement in organic chemistry. Its unique structure, versatile applications, and potential for further development make it a valuable asset in both academic and industrial settings. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the field of chemical innovation.